Cas no 3559-07-7 (N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide)

N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide structure
3559-07-7 structure
Product Name:N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide
CAS No:3559-07-7
MF:C10H14ClNO2S
MW:247.74166059494
CID:920483
PubChem ID:224697
Update Time:2025-04-19

N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide
    • AR-1J7810; AKOS012703177; NSC13408; N-(2-chloroethyl)-N-methyl-p-toluenesulfonamide; AC1L5DHM; N-(2-Chlor-aethyl)-N-methyl-toluol-4-sulfonamid; AC1Q6TZP; N-(2-CHLOROETHYL)-N,4-DIMETHYL-BENZENESULFONAMIDE;
    • NSC-13408
    • N-(2-CHLOROETHYL)-N,4-DIMETHYL-BENZENESULFONAMIDE
    • NSC13408
    • AKOS012703177
    • DTXSID00279613
    • DS-001830
    • 3559-07-7
    • Inchi: 1S/C10H14ClNO2S/c1-9-3-5-10(6-4-9)15(13,14)12(2)8-7-11/h3-6H,7-8H2,1-2H3
    • InChI Key: OXQVNJPAGOYOIC-UHFFFAOYSA-N
    • SMILES: ClCCN(C)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 247.04352
  • Monoisotopic Mass: 247.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
  • LogP: 2.93510
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